Cas no 2171701-99-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpiperidin-1-yl)-4-oxobutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpiperidin-1-yl)-4-oxobutanoic acid
• CAS No: 2171701-99-6
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6079188
• PubChem ID: 165550473
• Update Time: 2025-08-04

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpiperidin-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpiperidin-1-yl)-4-oxobutanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(3-methylpiperidin-1-yl)-4-oxobutanoic acid
• EN300-1487295
• 2171701-99-6

• Inchi： 1S/C25H28N2O5/c1-16-7-6-12-27(14-16)24(30)22(13-23(28)29)26-25(31)32-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21-22H,6-7,12-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： GLNRPGWGCRCJON-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N1CCCC(C)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpiperidin-1-yl)-4-oxobutanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpiperidin-1-yl)-4-oxobutanoic acid (CAS No. 2171701-99-6)

In the realm of peptide synthesis and pharmaceutical intermediates, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpiperidin-1-yl)-4-oxobutanoic acid (CAS No. 2171701-99-6) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in the development of novel therapeutics and bioconjugation strategies. Its unique structural features, including the Fmoc group and 3-methylpiperidine moiety, make it a versatile building block for researchers in drug discovery and chemical biology.

The growing demand for custom peptide synthesis and high-purity intermediates has propelled the relevance of this compound. With the rise of personalized medicine and targeted drug delivery systems, researchers are increasingly exploring Fmoc-based protecting groups for their stability and ease of deprotection. The 3-methylpiperidine component further enhances its utility by contributing to improved bioavailability and membrane permeability, addressing common challenges in peptide-based drug development.

From a synthetic chemistry perspective, CAS 2171701-99-6 exemplifies the convergence of organic synthesis and medicinal chemistry. The compound's carboxylic acid functionality allows for efficient coupling reactions, while the Fmoc group provides orthogonal protection during solid-phase peptide synthesis (SPPS). This dual functionality has made it particularly valuable in the synthesis of complex peptidomimetics and protein-protein interaction inhibitors, areas that are currently at the forefront of biopharmaceutical research.

The pharmacokinetic optimization potential of this compound has attracted attention in recent years. The incorporation of 3-methylpiperidine has been shown to influence metabolic stability and tissue distribution profiles, making it a subject of study in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) research. These properties align well with current industry trends focusing on drug-like properties early in the discovery pipeline, answering the frequent search query: "How to improve peptide drug bioavailability?"

In the context of green chemistry initiatives, the synthesis and application of 2171701-99-6 have been evaluated for their environmental impact. Recent advancements in catalytic methods and solvent-free conditions have made the production of such Fmoc-amino acid derivatives more sustainable. This addresses another common concern in scientific communities about "environmentally friendly peptide synthesis methods," demonstrating how traditional compounds are being adapted to meet modern sustainability standards.

The analytical characterization of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpiperidin-1-yl)-4-oxobutanoic acid typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and chiral analysis. These methods ensure the high purity required for pharmaceutical applications, responding to the industry's increasing demand for "quality control in peptide synthesis." The compound's well-defined spectroscopic fingerprints make it particularly suitable for quality assurance protocols in GMP manufacturing environments.

Looking toward future applications, researchers are investigating the potential of CAS 2171701-99-6 in prodrug design and biodegradable materials. The compound's structural flexibility allows for creative modifications that could lead to breakthroughs in controlled release formulations and tissue engineering. These directions correspond with trending searches about "innovative drug delivery systems" and "biocompatible materials for medical applications," highlighting how established chemical entities continue to find new relevance in cutting-edge research.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylpiperidin-1-yl)-4-oxobutanoic acid represents a fascinating intersection of traditional synthetic chemistry and modern pharmaceutical needs. Its continued importance in peptide science and beyond underscores the value of well-designed molecular building blocks in advancing both fundamental research and therapeutic innovation. As the field evolves, this compound is likely to maintain its position as a valuable tool for chemists addressing some of the most pressing challenges in drug development and biomaterial design.